1,4-phenylene bis(3-aminobenzoate)

• IUPAC Name: [4-(3-aminobenzoyl)oxyphenyl] 3-aminobenzoate
• InChI: InChI=1S/C20H16N2O4/c21-15-5-1-3-13(11-15)19(23)25-17-7-9-18(10-8-17)26-20(24)14-4-2-6-16(22)12-14/h1-12H,21-22H2
• InChI Key: SLROFZGOINZDQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C(=O)OC2=CC=C(C=C2)OC(=O)C3=CC(=CC=C3)N
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

Introduction 1,4-Phenylene bis(3-aminobenzoate) is a chemical compound that has been the subject of various studies due to its interesting properties and potential applications. Although it is related to other compounds in structure and reactivity, this specific compound's details are inferred from closely related chemicals, as direct references are limited.

Synthesis Analysis The synthesis of related compounds, such as 1,4-Phenylene-bis (5-Aminobenzoxazole) and P-phenylene-2,2'-bis (5-aminobenzoxazole), has been achieved through methods involving the condensation of diamines with terephthalic acid, usually in the presence of reductive agents like SnCl2 to enhance yield and suppress oxidation (Chen Xiang, 2003; Chen Xiangqun & Huang Yudong, 2004).

Molecular Structure Analysis The molecular structures of compounds related to 1,4-Phenylene bis(3-aminobenzoate) have been characterized using methods such as FT-IR, NMR, and melting point analysis, confirming the structure through element analysis and spectroscopic methods (Chen Xiang, 2003; Chen Xiangqun & Huang Yudong, 2004).

Chemical Reactions and Properties 1,4-Phenylene bis derivatives have been shown to participate in various chemical reactions, including cycloadditions and substitutions, to produce a range of products with potential antimicrobial activities or materials applications (G. Lavanya et al., 2014).

Physical Properties Analysis The physical properties of related bisphenylene compounds have been extensively studied, indicating that modifications to the phenylene core or the substituents can significantly impact properties such as melting points, crystallinity, and mesomorphic behavior (H. Matsuzaki & Y. Matsunaga, 1993).

Chemical Properties Analysis Chemical properties, such as reactivity, solubility, and stability, have been explored for similar bisphenylene compounds. For instance, the introduction of different substituents can affect the electron distribution, reactivity towards nucleophiles or electrophiles, and overall stability of the compound (S. Lindeman et al., 1985).

Safety and Hazards

1,4-Phenylene bis(3-aminobenzoate) can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes in contact with skin.